Cas no 866010-52-8 (2-Chloro-N-2-(phenethylamino)-3-pyridinylnicotinamide)

• Product Name: 2-Chloro-N-2-(phenethylamino)-3-pyridinylnicotinamide
• CAS No: 866010-52-8
• MDL: MFCD05670396
• CID: 4662253
• Update Time: 2025-05-18

2-Chloro-N-2-(phenethylamino)-3-pyridinylnicotinamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-2-(phenethylamino)-3-pyridinylnicotinamide

• MDL： MFCD05670396

Additional information on 2-Chloro-N-2-(phenethylamino)-3-pyridinylnicotinamide

Comprehensive Overview of 2-Chloro-N-2-(phenethylamino)-3-pyridinylnicotinamide (CAS No. 866010-52-8)

2-Chloro-N-2-(phenethylamino)-3-pyridinylnicotinamide, with the CAS number 866010-52-8, is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of nicotinamide derivatives, which are widely studied for their potential applications in drug discovery and development. The unique structural features of this molecule, including its chloro and phenethylamino substituents, make it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for nicotinamide-based compounds has surged due to their role in modulating various biological pathways. 2-Chloro-N-2-(phenethylamino)-3-pyridinylnicotinamide is no exception, as it has been investigated for its potential interactions with enzymes and receptors. Researchers are particularly interested in its pyridinyl and nicotinamide moieties, which are known to contribute to binding affinity and selectivity in drug-target interactions. This compound's CAS No. 866010-52-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the most common questions surrounding 2-Chloro-N-2-(phenethylamino)-3-pyridinylnicotinamide is its synthesis and purity. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are often employed to characterize this compound, ensuring its quality for research purposes. Additionally, its stability under various conditions is a topic of interest, as it impacts its storage and handling in laboratory settings. The phenethylamino group, in particular, has been a focus of structural-activity relationship (SAR) studies, aiming to optimize its pharmacological properties.

The rise of AI-driven drug discovery has further highlighted the importance of compounds like 2-Chloro-N-2-(phenethylamino)-3-pyridinylnicotinamide. Machine learning models are increasingly used to predict the bioactivity and toxicity of such molecules, accelerating the identification of promising candidates. This aligns with the growing trend of computational chemistry, where researchers leverage algorithms to screen vast libraries of compounds. Searches for "nicotinamide derivatives in drug discovery" often lead to discussions about this compound, underscoring its potential in innovative therapies.

Another area of interest is the environmental impact of 2-Chloro-N-2-(phenethylamino)-3-pyridinylnicotinamide. While it is primarily used in controlled research environments, its biodegradation and ecotoxicity are subjects of ongoing investigation. Regulatory agencies emphasize the need for sustainable practices in chemical synthesis, prompting researchers to explore greener alternatives for producing such compounds. This aligns with the broader movement toward green chemistry, which aims to minimize waste and reduce hazardous byproducts.

In conclusion, 2-Chloro-N-2-(phenethylamino)-3-pyridinylnicotinamide (CAS No. 866010-52-8) represents a fascinating example of how nicotinamide derivatives continue to shape modern research. Its structural complexity and potential applications make it a valuable tool for scientists exploring new frontiers in medicine and biochemistry. As the field evolves, this compound is likely to remain a key player in the quest for innovative therapeutic solutions.